Cas no 164220-67-1 (1H-Imidazole-1-ethanol,a-(iodo-131I-methyl)-2-nitro-(9CI))

• Product Name: 1H-Imidazole-1-ethanol,a-(iodo-131I-methyl)-2-nitro-(9CI)
• CAS No: 164220-67-1
• MF: C₆H₈IN₃O₃
• MW: 301.05214881897
• CID: 202847
• PubChem ID: 178093
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,a-(iodo-131I-methyl)-2-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-(iodo-131I-methyl)-2-nitro-(9CI)
• 1H-Imidazole-1-ethanol, alpha-(iodo-131I-methyl)-2-nitro-
• 1-(~131~I)Iodo-3-(2-nitro-1H-imidazol-1-yl)propan-2-ol
• (131I)-Iodomisonidazole
• DTXSID30936924
• Iodine I 131 iodomisonidazole
• 164220-67-1

• Inchi： 1S/C6H8IN3O3/c7-3-5(11)4-9-2-1-8-6(9)10(12)13/h1-2,5,11H,3-4H2/i7+4
• InChI Key： UORXEFUSRSSVJN-DMXXYFNZSA-N
• SMILES： [131I]CC(CN1C=CN=C1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 300.96269
• Monoisotopic Mass: 300.96269
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 2.17
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.718